Rhodium;sulfuric acid
Overview
Description
Rhodium;sulfuric acid is a useful research compound. Its molecular formula is H6O12Rh2S3 and its molecular weight is 500.1 g/mol. The purity is usually 95%.
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Scientific Research Applications
Rhodium-Catalyzed Synthesis of Organosulfur Compounds : Rhodium is used to catalyze the synthesis of organosulfur compounds. This involves inserting sulfur atoms into single bonds and adding sulfur to unsaturated bonds in various organic compounds, demonstrating its utility in creating functional organosulfur compounds (Arisawa & Yamaguchi, 2019).
Interaction with Sulfur Dioxide : Research shows that sulfur dioxide can insert into the metal−carbon bonds of rhodium compounds. The sulfinate ligand formed can be removed with a strong acid, indicating the potential for manipulating rhodium compounds in chemical processes (Lefort, Lachicotte, & Jones, 1998).
Rhodium for Thiiranes Synthesis : A rhodium complex is effective in transferring a sulfur atom to double bonds from sulfur, particularly in the synthesis of thiiranes. This highlights its role in sulfur addition reactions (Arisawa, Ichikawa, & Yamaguchi, 2015).
Catalytic Dehydrogenations with Rhodium and Sulfur : The presence of sulfur enhances the dehydrogenating efficiency of rhodium, suggesting its importance in catalytic reactions involving hydrogen bonds (Hernández & Nord, 1948).
Electrocatalytic Activity of Rhodium Sulfide : Rhodium sulfide demonstrates significant activity in hydrogen evolution and oxidation, which could be relevant in electrochemical applications (Singh, Hiller, Metiu, & McFarland, 2014).
Rhodium and Sulfuric Acid Reaction : The reaction of elemental rhodium with concentrated sulfuric acid leads to the formation of rhodium sulfates, which can be characterized through various analytical techniques (Schwarzer, Betke, Logemann, & Wickleder, 2017).
properties
IUPAC Name |
rhodium;sulfuric acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3H2O4S.2Rh/c3*1-5(2,3)4;;/h3*(H2,1,2,3,4);; |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYWBTSUTHYKFKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O.[Rh].[Rh] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H6O12Rh2S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
500.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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